Cas no 338977-77-8 (5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid)

5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid is a pyridine derivative with notable structural features, including a chloro-substituted aromatic ring and a carboxylic acid functional group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive sites, which allow for further functionalization. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions and other transformations. Its rigid heterocyclic core may contribute to binding affinity in biologically active molecules. The compound's stability under standard conditions and well-defined purity make it suitable for research and development applications requiring precise chemical modifications.

5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid structure

338977-77-8 structure

Product Name:5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

CAS No:338977-77-8

MF:C₁₃H₈Cl₃NO₃

MW:332.566520690918

MDL:MFCD00140538

CID:3143161

PubChem ID:2764481

Update Time:2025-10-29

5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
- 5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
- 5-chloro-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- AKOS005071290
- 5-chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2- dihydro-3-pyridinecarboxylic acid
- MFCD00140538
- 5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 5-chloro-1-[(2,4-dichlorophenyl)methyl]-2-oxopyridine-3-carboxylic acid
- 338977-77-8
- 9E-389S
- MDL： MFCD00140538
- Inchi： 1S/C13H8Cl3NO3/c14-8-2-1-7(11(16)4-8)5-17-6-9(15)3-10(12(17)18)13(19)20/h1-4,6H,5H2,(H,19,20)
- InChI Key： KQPVAFFLHGYNMP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CN1C=C(C=C(C(=O)O)C1=O)Cl)Cl

Computed Properties

Exact Mass: 330.956976Da
Monoisotopic Mass: 330.956976Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 57.6Å²

Experimental Properties

Melting Point: 212-215°C

5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Security Information

HazardClass：IRRITANT

5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM309495-1g	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid	338977-77-8	95%	1g	$131	2022-06-11
Chemenu	CM309495-5g	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid	338977-77-8	95%	5g	$373	2022-06-11
TRC	C030175-250mg	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic Acid	338977-77-8		250mg	$ 220.00	2022-06-06
TRC	C030175-500mg	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic Acid	338977-77-8		500mg	$ 365.00	2022-06-06
Matrix Scientific	045818-500mg	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid, >95%	338977-77-8	>95%	500mg	$244.00	2023-09-08
Matrix Scientific	045818-1g	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid, >95%	338977-77-8	>95%	1g	$304.00	2023-09-08
Matrix Scientific	045818-5g	5-Chloro-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid, >95%	338977-77-8	>95%	5g	$698.00	2023-09-08
A2B Chem LLC	AI74988-1mg	5-chloro-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid	338977-77-8	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74988-5mg	5-chloro-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid	338977-77-8	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI74988-10mg	5-chloro-1-[(2,4-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid	338977-77-8	>95%	10mg	$240.00	2024-04-20